
An In-depth Technical Guide to 4-Nitroguaiacol
(CAS Number: 3251-56-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxy-4-nitrophenol

Cat. No.: B027342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nitroguaiacol, with the CAS number 3251-56-7, is an aromatic compound of significant

interest in various scientific fields, particularly in pharmaceutical and chemical synthesis.[1][2]

Structurally, it is a derivative of guaiacol, featuring a nitro group at the para position relative to

the hydroxyl group. This substitution pattern imparts unique chemical and biological properties

to the molecule, making it a valuable intermediate in the synthesis of a range of organic

compounds, including potential drug candidates.[1] Its antioxidant properties also contribute to

its utility in various applications.[1][2] This technical guide provides a comprehensive overview

of 4-Nitroguaiacol, including its chemical and physical properties, synthesis and purification

protocols, spectral data for characterization, and an exploration of its potential biological

activities and mechanisms of action relevant to drug development.

Chemical and Physical Properties
4-Nitroguaiacol is a yellow crystalline powder with a molecular formula of C₇H₇NO₄ and a

molecular weight of 169.13 g/mol .[2][3] It is soluble in organic solvents and has limited

solubility in water.[4] A summary of its key physical and chemical properties is presented in

Table 1.

Table 1: Physical and Chemical Properties of 4-Nitroguaiacol
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Property Value Reference(s)

CAS Number 3251-56-7 [2]

Molecular Formula C₇H₇NO₄ [2]

Molecular Weight 169.13 g/mol [2]

Appearance Yellow crystalline powder [2]

Melting Point 102-104 °C [2]

Boiling Point
335.2 °C at 760 mmHg

(Predicted)
[4]

Density 1.367 g/cm³ (Predicted) [4]

Solubility

Soluble in organic solvents,

slightly soluble in chloroform

and ethyl acetate, insoluble in

water.

[4]

pKa 7.05 ± 0.22 (Predicted) [4]

LogP 1.83220 [4]
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Synthesis and Purification
Synthesis of 4-Nitroguaiacol from Guaiacol
The synthesis of 4-Nitroguaiacol from guaiacol typically involves an electrophilic aromatic

substitution reaction, specifically nitration. To achieve regioselectivity for the para-position, a

common strategy involves the protection of the phenolic hydroxyl group or the use of specific

nitrating agents and reaction conditions. A method adapted from the selective nitration of

phenol derivatives involves the formation of a diphenyl oxalate derivative, followed by nitration

and subsequent hydrolysis.[5]
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Experimental Protocol: Synthesis of 4-Nitroguaiacol

Materials:

Guaiacol

Oxalyl chloride

Anhydrous dichloromethane (DCM)

Concentrated sulfuric acid (H₂SO₄)

Concentrated nitric acid (HNO₃)

Methanol

Sodium hydroxide (NaOH) solution

Hydrochloric acid (HCl)

Ice

Procedure:

Esterification of Guaiacol: In a three-necked round-bottom flask equipped with a magnetic

stirrer, dropping funnel, and a reflux condenser connected to a gas trap, dissolve guaiacol (1

equivalent) in anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath. Add

oxalyl chloride (0.5 equivalents) dropwise to the stirred solution. After the addition is

complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-3

hours. Monitor the reaction by Thin Layer Chromatography (TLC).

Nitration of the Diphenyl Oxalate Derivative: In a separate flask, prepare a nitrating mixture

by slowly adding concentrated nitric acid to concentrated sulfuric acid at 0 °C. Cool the

diphenyl oxalate derivative solution from step 1 to 0-5 °C. Add the nitrating mixture dropwise

to the stirred solution, maintaining the temperature below 10 °C.[5] After the addition,

continue stirring for 2-3 hours at the same temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 15 Tech Support

https://patents.google.com/patent/US5847231A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up and Hydrolysis: Carefully pour the reaction mixture onto crushed ice. The resulting

precipitate, bis(2-methoxy-4-nitrophenyl) oxalate, is collected by filtration and washed with

cold water. Suspend the precipitate in methanol, and add a sodium hydroxide solution. Heat

the mixture to reflux for 1-2 hours to hydrolyze the ester.

Isolation of 4-Nitroguaiacol: After cooling, acidify the reaction mixture with hydrochloric acid

to precipitate the 4-Nitroguaiacol. Collect the yellow solid by filtration, wash with cold water,

and dry under vacuum.

Guaiacol

Esterification

Oxalyl Chloride
(in DCM)

Bis(2-methoxyphenyl) oxalate

Nitration

Conc. H₂SO₄ / Conc. HNO₃

Bis(2-methoxy-4-nitrophenyl) oxalate Hydrolysis
(NaOH, MeOH) 4-Nitroguaiacol

Click to download full resolution via product page

Caption: Synthesis pathway of 4-Nitroguaiacol from Guaiacol.

Purification by Recrystallization
The crude 4-Nitroguaiacol can be purified by recrystallization to obtain a product of high purity.

Experimental Protocol: Recrystallization of 4-Nitroguaiacol

Materials:

Crude 4-Nitroguaiacol

Ethanol or a mixture of ethanol and water

Erlenmeyer flask

Heating source (hot plate or water bath)
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Buchner funnel and flask

Filter paper

Procedure:

Solvent Selection: Determine a suitable solvent or solvent system in which 4-Nitroguaiacol is

sparingly soluble at room temperature but highly soluble at elevated temperatures. Ethanol

or an ethanol/water mixture is often a good choice.

Dissolution: Place the crude 4-Nitroguaiacol in an Erlenmeyer flask and add a minimal

amount of the chosen solvent. Heat the mixture gently with stirring until the solid completely

dissolves. If necessary, add more solvent dropwise until a clear solution is obtained at the

boiling point of the solvent.

Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration

to remove them.

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Crystals

of pure 4-Nitroguaiacol should form. The cooling process can be further facilitated by placing

the flask in an ice bath.

Isolation and Drying: Collect the crystals by vacuum filtration using a Buchner funnel. Wash

the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

Dry the purified crystals in a desiccator or a vacuum oven.
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Caption: General workflow for the purification of 4-Nitroguaiacol.
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Spectroscopic Data and Characterization
The identity and purity of synthesized 4-Nitroguaiacol can be confirmed using various

spectroscopic techniques.

Table 2: Spectroscopic Data for 4-Nitroguaiacol

Technique Data Reference(s)

¹H NMR

Spectral data available on

SpectraBase and PubChem.[6]

[7]

[6][7]

¹³C NMR
Spectral data available on

SpectraBase.[8]
[8]

FTIR

Key peaks: N-O stretching

(nitro group), O-H stretching

(hydroxyl group), C-O

stretching (methoxy group),

and aromatic C-H and C=C

stretching.

[9]

Mass Spec.

Molecular Ion (M⁺) peak

corresponding to the molecular

weight (169.13 g/mol ).

Fragmentation pattern

available on NIST WebBook.

[10]

[10]

UV-Vis

Absorption maxima

characteristic of nitrophenolic

compounds.

Biological Activity and Potential Applications in
Drug Development
While 4-Nitroguaiacol itself is primarily used as a chemical intermediate, its structural motifs are

found in various biologically active molecules.[1] Understanding its inherent biological activities
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can provide insights for the design of new therapeutic agents.

Anti-inflammatory Activity
Phenolic compounds, including guaiacol derivatives, have been reported to possess anti-

inflammatory properties.[11] The proposed mechanisms often involve the inhibition of

inflammatory mediators and the modulation of key signaling pathways. For instance, some

guaiacol derivatives have been shown to inhibit the activation of nuclear factor-kappa B (NF-

κB) and mitogen-activated protein kinase (MAPK) pathways, which are central to the

inflammatory response.[12][13]

Experimental Protocol: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)

Cell Line: RAW 264.7 murine macrophage cell line.

Materials:

RAW 264.7 cells

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Lipopolysaccharide (LPS)

4-Nitroguaiacol

Griess Reagent

96-well plates

Procedure:

Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin at 37 °C in a 5% CO₂ humidified incubator.
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Cell Seeding: Seed the cells in a 96-well plate at a suitable density and allow them to adhere

overnight.

Treatment: Pre-treat the cells with various concentrations of 4-Nitroguaiacol for 1-2 hours.

Stimulation: Induce inflammation by adding LPS (e.g., 1 µg/mL) to the wells and incubate for

24 hours.

Nitric Oxide Measurement: Collect the cell culture supernatant and measure the nitric oxide

(NO) production using the Griess reagent according to the manufacturer's instructions.

Data Analysis: Calculate the percentage of NO inhibition and determine the IC₅₀ value of 4-

Nitroguaiacol.
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Caption: Workflow for in vitro anti-inflammatory activity assessment.

Antioxidant Activity
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The phenolic hydroxyl group in 4-Nitroguaiacol suggests potential antioxidant activity through

free radical scavenging. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method

to evaluate this activity.

Experimental Protocol: DPPH Radical Scavenging Assay

Materials:

4-Nitroguaiacol

DPPH solution in methanol

Methanol

96-well plate

Spectrophotometer

Procedure:

Sample Preparation: Prepare a series of dilutions of 4-Nitroguaiacol in methanol.

Reaction Mixture: In a 96-well plate, add a fixed volume of DPPH solution to each well,

followed by the addition of the 4-Nitroguaiacol solutions.

Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

Absorbance Measurement: Measure the absorbance of the solutions at approximately 517

nm using a spectrophotometer.

Data Analysis: Calculate the percentage of DPPH radical scavenging activity and determine

the IC₅₀ value.

Table 3: Illustrative Biological Activity Data for 4-Nitroguaiacol (Hypothetical)
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Assay Endpoint Result (IC₅₀/EC₅₀)

Anti-inflammatory (NO

Inhibition)
IC₅₀ Data not available

Antioxidant (DPPH Assay) IC₅₀ Data not available

Cytotoxicity (MTT Assay) CC₅₀ Data not available

Note: Specific experimental

IC₅₀/EC₅₀ values for 4-

Nitroguaiacol are not readily

available in the public domain.

The table serves as a template

for data presentation.

Potential Signaling Pathway Modulation
Based on the known activities of structurally related phenolic and nitroaromatic compounds, 4-

Nitroguaiacol could potentially modulate key inflammatory signaling pathways such as the NF-

κB and MAPK pathways. These pathways are critical in the expression of pro-inflammatory

genes, including those for cytokines, chemokines, and enzymes like cyclooxygenase-2 (COX-

2) and inducible nitric oxide synthase (iNOS).
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Caption: Plausible modulation of inflammatory signaling by 4-Nitroguaiacol.
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Safety and Handling
4-Nitroguaiacol is classified as an irritant and may cause skin, eye, and respiratory irritation.[14]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS).

Conclusion
4-Nitroguaiacol is a versatile chemical intermediate with potential applications in drug discovery

and development, stemming from the biological activities associated with its phenolic and

nitroaromatic structure. This technical guide has provided a comprehensive overview of its

properties, synthesis, purification, and characterization, along with potential biological activities

and mechanisms of action. The detailed experimental protocols and diagrammatic

representations serve as a valuable resource for researchers and scientists working with this

compound. Further investigation into the specific biological targets and signaling pathways

modulated by 4-Nitroguaiacol is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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